6-Bromo-2-(4-fluorobenzyl)pyridazin-3(2H)-one

• IUPAC Name: 6-bromo-2-[(4-fluorophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C11H8BrFN2O/c12-10-5-6-11(16)15(14-10)7-8-1-3-9(13)4-2-8/h1-6H,7H2
• InChI Key: GFPISLXSWRQQNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=O)C=CC(=N2)Br)F
• Molecular Formula: C11H8BrFN2O
• Molecular Weight: 283.10 g/mol
• CAS No.: 2089856-14-2

Description

6-Bromo-2-(4-fluorobenzyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C11H8BrFN2O and its molecular weight is 283.1. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Jing and Img (2003) synthesized two complexes incorporating a compound structurally related to 6-Bromo-2-(4-fluorobenzyl)pyridazin-3(2H)-one, highlighting its role in forming complex anions and the importance of cation size and nature in determining intermolecular interactions and crystal packing (X. Jing & S. Img, 2003).
• Kalai et al. (2020) synthesized a novel pyridazin-3(2H)-one derivative and characterized its structure using various spectroscopic techniques, demonstrating the compound's versatility in molecular design (F. E. Kalai et al., 2020).

Applications in Corrosion Inhibition

• Kalai et al. (2020) also explored the use of pyridazinone derivatives, similar to this compound, as corrosion inhibitors for mild steel in acidic solutions, demonstrating their potential in industrial applications (F. E. Kalai et al., 2020).

Methodological Advances in Synthesis

• Liang et al. (2013) reported a copper-catalyzed dehydrogenation method to synthesize pyridazin-3(2H)-ones, applicable to compounds including this compound, showcasing advances in efficient synthesis methodologies (L. Liang et al., 2013).

Medical Imaging Applications

• Mou et al. (2012) synthesized 18F-labeled pyridaben analogs for myocardial perfusion imaging with PET, demonstrating the potential of pyridazin-3(2H)-one derivatives in diagnostic imaging (T. Mou et al., 2012).

Pharmacological Applications

• Sotelo and Raviña (2002) performed regioselective arylation of a pyridazine compound, confirming the utility of pyridazinones, like this compound, in generating pharmacologically useful derivatives (E. Sotelo & E. Raviña, 2002).

Miscellaneous Applications

• Wang et al. (2016) outlined a synthetic route for an intermediate compound similar to this compound, illustrating its importance in creating biologically active compounds (Linxiao Wang et al., 2016).